Cas no 25755-82-2 (5(4H)-Isoxazolone,3-(4-methylphenyl)-)

5(4H)-Isoxazolone,3-(4-methylphenyl)- structure
25755-82-2 structure
Product Name:5(4H)-Isoxazolone,3-(4-methylphenyl)-
CAS No:25755-82-2
MF:C10H9NO2
MW:175.183962583542
CID:242286
PubChem ID:600231
Update Time:2025-04-19

5(4H)-Isoxazolone,3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Isoxazolone,3-(4-methylphenyl)-
    • 3-(4-methylphenyl)-4H-1,2-oxazol-5-one
    • 3-p-tolyl-2H-isoxazol-5-one
    • 3-p-Tolyl-5-isoxazolone
    • 3-p-Tolyl-isoxazol-5-on
    • 3-p-tolylisoxazol-5-one
    • 4,5-dihydro-5-oxo-3-(p-tolyl) isoxazole
    • IADHZJJQULYQGB-UHFFFAOYSA-N
    • AKOS006327332
    • 4,5-Dihydro-5-oxo-3-(p-tolyl)isoxazole
    • DTXSID20344897
    • 25755-82-2
    • 3-(p-tolyl)isoxazol-5(4H)-one
    • 3-(4-Methylphenyl)-5(4H)-isoxazolone #
    • 3-(4-Methylphenyl)-5(4H)-isoxazolone
    • Inchi: 1S/C10H9NO2/c1-7-2-4-8(5-3-7)9-6-10(12)13-11-9/h2-5H,6H2,1H3
    • InChI Key: IADHZJJQULYQGB-UHFFFAOYSA-N
    • SMILES: O1C(CC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66000
  • LogP: 1.08160

5(4H)-Isoxazolone,3-(4-methylphenyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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